Cas no 1342467-00-8 (1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol)

• Product Name: 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol
• CAS No: 1342467-00-8
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5573506
• Update Time: 2025-05-21

1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-hydroxy-1-azetidinyl)(2-methoxy-3-pyridinyl)-
• 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol

• Inchi： 1S/C10H12N2O3/c1-15-9-8(3-2-4-11-9)10(14)12-5-7(13)6-12/h2-4,7,13H,5-6H2,1H3
• InChI Key： LLPUTOMQCLDHIU-UHFFFAOYSA-N
• SMILES： C(N1CC(O)C1)(C1=CC=CN=C1OC)=O

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 410.5±45.0 °C(Predicted)
• pka: 13.14±0.20(Predicted)

Additional information on 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol

Introduction to 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol and Its Significance in Modern Chemical Biology

1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol, a compound with the CAS number 1342467-00-8, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This heterocyclic compound has garnered significant attention in recent years due to its versatile structural framework and potential applications in drug discovery and molecular biology. The 2-methoxypyridine-3-carbonyl moiety, a key feature of this molecule, contributes to its unique chemical properties, making it a valuable scaffold for designing novel therapeutic agents.

The azetidin-3-ol ring system is another critical component that enhances the compound's utility in synthetic chemistry. This cyclic amide derivative exhibits a broad spectrum of reactivity, which is leveraged in various biochemical pathways and enzymatic processes. The combination of these structural elements not only imparts stability but also facilitates functionalization, enabling researchers to tailor the molecule for specific biological targets.

In the realm of pharmaceutical research, 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol has been explored for its potential in modulating biological processes. Recent studies have highlighted its role in inhibiting key enzymes involved in inflammatory responses and cancer progression. The 2-methoxypyridine moiety, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, plays a crucial role in enhancing the compound's binding affinity and selectivity.

One of the most compelling aspects of this compound is its application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol offers a promising approach to developing targeted therapies. The presence of the azetidin-3-ol ring system allows for precise modulation of the kinase's active site, leading to potent inhibition.

The compound's potential extends beyond kinase inhibition. Emerging research suggests that it may also have applications in treating neurological disorders. The ability of 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol to cross the blood-brain barrier and interact with neurotransmitter receptors makes it an attractive candidate for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. The 2-methoxypyridine moiety's interaction with these receptors enhances the compound's efficacy and reduces side effects.

In addition to its therapeutic applications, 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol has shown promise in agricultural research. Its structural properties make it an effective precursor for synthesizing agrochemicals that target pests and pathogens without harming beneficial organisms. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

The synthesis of 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of 2-methoxypyridine with a suitable carbonyl compound, followed by cyclization to form the azetidinone intermediate. Subsequent reduction and functional group manipulation yield the final product. This synthetic route underscores the importance of precision and control in organic synthesis, enabling researchers to produce complex molecules with high yield and purity.

The compound's stability under various conditions is another critical factor that contributes to its utility in both laboratory and industrial settings. Its resistance to degradation under thermal and chemical stress ensures that it remains effective throughout multiple reaction cycles, making it a reliable choice for researchers working on large-scale syntheses.

Ethical considerations are also paramount when developing new compounds like 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol. Researchers must adhere to stringent guidelines to ensure that their work contributes positively to society without causing unintended harm. This includes thorough toxicological assessments and environmental impact evaluations before moving from laboratory-scale synthesis to industrial production.

The future prospects for 1-(2-methoxypyridine-3-carbonyl)azetidin-3-ol are bright, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in drug discovery and molecular medicine. Its versatility and potential make it a cornerstone of modern chemical biology, driving innovation across multiple disciplines.